Cas no 2869-10-5 (Dibenzo[b,def]triphenylene,12-methyl-)

Dibenzo[b,def]triphenylene,12-methyl- structure
2869-10-5 structure
Product Name:Dibenzo[b,def]triphenylene,12-methyl-
CAS No:2869-10-5
MF:C25H16
MW:316.394546508789
CID:272583
PubChem ID:17874
Update Time:2025-04-19

Dibenzo[b,def]triphenylene,12-methyl- Chemical and Physical Properties

Names and Identifiers

    • Dibenzo[b,def]triphenylene,12-methyl-
    • BRN 2535142
    • DTXSID50182845
    • 2869-10-5
    • 6-Methylnaphtho(1,2,3,4-def)chrysene
    • 3'-Methyl-1,2:4,5-dibenzopyrene
    • 4-05-00-02807 (Beilstein Handbook Reference)
    • NAPHTHO(1,2,3,4-def)CHRYSENE, 6-METHYL-
    • Inchi: 1S/C25H16/c1-15-9-11-19-20-8-4-6-16-10-12-21-18-7-3-2-5-17(18)14-23(22(19)13-15)25(21)24(16)20/h2-14H,1H3
    • InChI Key: BQMIUTSTUJZJMF-UHFFFAOYSA-N
    • SMILES: C12C3=CC=C4C=CC=C(C5C=CC(C)=CC=5C1=CC1C=CC=CC3=1)C=24

Computed Properties

  • Exact Mass: 316.12528
  • Monoisotopic Mass: 316.125201
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 0
  • Complexity: 508
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0
  • XLogP3: 7.6

Experimental Properties

  • Density: 1.1569 (estimate)
  • Boiling Point: 390.82°C (rough estimate)
  • Flash Point: 288.8°C
  • Refractive Index: 1.8430 (estimate)
  • PSA: 0

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